Cas no 1396750-44-9 (N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide)

• Product Name: N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide
• CAS No: 1396750-44-9
• MF: C₂₂H₂₇FN₄O₃
• MW: 414.473188638687
• CID: 5400712
• Update Time: 2025-05-25

N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-[(2-phenoxyethylcarbamoylamino)methyl]piperidine-1-carboxamide
• N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide

• Inchi： 1S/C22H27FN4O3/c23-18-6-8-19(9-7-18)26-22(29)27-13-10-17(11-14-27)16-25-21(28)24-12-15-30-20-4-2-1-3-5-20/h1-9,17H,10-16H2,(H,26,29)(H2,24,25,28)
• InChI Key： NGBIZCATEAXZKB-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(F)C=C2)=O)CCC(CNC(=O)NCCOC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide

N-(4-Fluorophenyl)-4-({[(2-Phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 1396750-44-9, commonly referred to as N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorophenyl group, and a phenoxyethyl moiety, all interconnected through amide bonds. The piperidine ring serves as the central framework, while the fluorophenyl and phenoxyethyl groups contribute to the molecule's unique chemical properties and biological activity.

Recent studies have highlighted the importance of amide bonds in drug design, as they often play a critical role in molecular stability and bioavailability. In this compound, the presence of multiple amide groups suggests a high degree of stability, which is advantageous for pharmaceutical applications. The fluorophenyl group is known to enhance lipophilicity, potentially improving the molecule's ability to cross cellular membranes and interact with target proteins.

The phenoxyethyl moiety adds another layer of complexity to this compound's structure. This group is often associated with increased solubility in organic solvents, which can be beneficial for both synthetic and analytical purposes. Furthermore, the presence of a phenoxy group may contribute to the molecule's ability to engage in hydrogen bonding, a key interaction in many biological systems.

Recent advancements in computational chemistry have allowed researchers to model the behavior of complex molecules like this one with unprecedented accuracy. By employing techniques such as molecular docking and quantum mechanics calculations, scientists can predict how this compound might interact with various biological targets, such as enzymes or receptors. These studies are crucial for understanding the potential therapeutic applications of the compound.

In terms of synthesis, the construction of this molecule likely involves a series of multi-step reactions, including nucleophilic substitutions, amide bond formations, and possibly some form of cyclization to create the piperidine ring. The use of protecting groups and precise control over reaction conditions would be essential to ensure high yields and purity.

The biological activity of this compound has been a subject of interest in recent research. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors, making it a potential candidate for drug development. However, further experiments are needed to confirm these findings and explore its pharmacokinetic properties.

From an environmental perspective, understanding the degradation pathways of this compound is equally important. As industries increasingly prioritize sustainability, there is a growing need for compounds that can be synthesized and degraded under environmentally friendly conditions. The presence of multiple functional groups in this molecule may influence its biodegradation potential.

In conclusion, N-(4-fluorophenyl)-4-({[(2-phenoxyethyl)carbamoyl]amino}methyl)piperidine-1-carboxamide (CAS No. 1396750-44-9) represents a fascinating example of modern organic chemistry's capabilities. Its intricate structure offers numerous possibilities for both academic research and industrial applications. As research continues to uncover its properties and potential uses, this compound stands at the forefront of innovation in chemical science.